To bend or not to bend – are heteroatom interactions within conjugated molecules effective in dictating conformation and planarity?†

Materials Horizons Pub Date: 2016-04-26 DOI: 10.1039/C6MH00051G

Abstract

We consider the roles of heteroatoms (mainly nitrogen, the halogens and the chalcogens) in dictating the conformation of linear conjugated molecules and polymers through non-covalent intramolecular interactions. Whilst hydrogen bonding is a competitive and sometimes more influential interaction, we provide unambiguous evidence that heteroatoms are able to determine the conformation of such materials with reasonable predictability.

Graphical abstract: To bend or not to bend – are heteroatom interactions within conjugated molecules effective in dictating conformation and planarity?